Cas no 117987-05-0 (5-Mercapto-4-pentyl-4H-1,2,4-triazol-3-ol)

5-Mercapto-4-pentyl-4H-1,2,4-triazol-3-ol is a heterocyclic compound featuring a 1,2,4-triazole core substituted with a mercapto group, a pentyl chain, and a hydroxyl group. This structure imparts unique reactivity, making it a versatile intermediate in organic synthesis and pharmaceutical applications. The presence of both thiol and hydroxyl groups enhances its ability to participate in nucleophilic and coordination chemistry, while the pentyl chain contributes to lipophilicity, influencing solubility and binding interactions. Its stability under controlled conditions and functional group diversity make it valuable for developing biologically active molecules, particularly in medicinal chemistry for targeting enzyme inhibition or metal chelation. Suitable for research applications requiring precise molecular modifications.
5-Mercapto-4-pentyl-4H-1,2,4-triazol-3-ol structure
117987-05-0 structure
Product Name:5-Mercapto-4-pentyl-4H-1,2,4-triazol-3-ol
CAS No:117987-05-0
MF:C7H13N3OS
MW:187.26261973381
MDL:MFCD00207999
CID:137783
PubChem ID:2743868
Update Time:2025-06-07

5-Mercapto-4-pentyl-4H-1,2,4-triazol-3-ol Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Triazolidin-3-one,4-pentyl-5-thioxo-
    • 4-pentyl-5-sulfanylidene-1,2,4-triazolidin-3-one
    • 5-HYDROXY-4-PENTYL-1,2,4-TRIAZOLE-3-THIOL
    • 5-MERCAPTO-4-PENTYL-4H-1,2,4-TRIAZOL-3-OL
    • 1,2,4-Triazolidin-3-one,4-pentyl-5-thioxo
    • 4-pentyl-5-sulfanyl-1,2,4-triazol-3-ol
    • 4-Pentyl-5-Thioxo-1,2,4-Triazolidin-3-One
    • 5-HYDROXY-4-N-PENTYL-1,2,4-TRIAZOLE-3-THIOL
    • 4-Pentyl-5-sulphanyl-4H-1,2,4-triazol-3-ol, 4-Pentyl-5-mercapto-4H-1,2,4-triazol-3-ol
    • Maybridge1_008604
    • Mandelic acid, p-bromo
    • PS-3165
    • HMS565P02
    • CS-0324855
    • FT-0620544
    • AKOS009158065
    • 4-pentyl-5-sulfanyl-4H-1,2,4-triazol-3-ol
    • SCHEMBL8672105
    • A803861
    • 117987-05-0
    • AKOS015911032
    • DTXSID30372505
    • DB-041387
    • 5-Mercapto-4-pentyl-4H-1,2,4-triazol-3-ol
    • MDL： MFCD00207999
    • Inchi： 1S/C7H13N3OS/c1-2-3-4-5-10-6(11)8-9-7(10)12/h2-5H2,1H3,(H,8,11)(H,9,12)
    • InChI Key： ZQEYBERLQAZZPC-UHFFFAOYSA-N
    • SMILES： S=C1NNC(N1CCCCC)=O

Computed Properties

  • Exact Mass: 187.07800
  • Monoisotopic Mass: 187.078
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 76.5Ų

Experimental Properties

  • Density: 1.24
  • Melting Point: 146-149
  • Boiling Point: 370.3 ºC at 760 mmHg
  • Flash Point: 177.8 ºC
  • Refractive Index: 1.59
  • PSA: 89.74000
  • LogP: 1.46260

5-Mercapto-4-pentyl-4H-1,2,4-triazol-3-ol Security Information

5-Mercapto-4-pentyl-4H-1,2,4-triazol-3-ol Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Mercapto-4-pentyl-4H-1,2,4-triazol-3-ol Pricemore >>

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